Cas no 90712-47-3 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-methyl-8-oxo-,[[2-[(aminoacetyl)amino]benzoyl]oxy]methyl ester, dihydrochloride, [6R-[6a,7b(Z)]]- (9CI))

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-methyl-8-oxo-,[[2-[(aminoacetyl)amino]benzoyl]oxy]methyl ester, dihydrochloride, [6R-[6a,7b(Z)]]- (9CI)
• CAS No: 90712-47-3
• MF: C₁₄H₁₅N₅O₅S₂
• MW: 397.429399728775
• CID: 809383
• PubChem ID: 5486821
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-methyl-8-oxo-,[[2-[(aminoacetyl)amino]benzoyl]oxy]methyl ester, dihydrochloride, [6R-[6a,7b(Z)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-methyl-8-oxo-,[[2-[(aminoacetyl)amino]benzoyl]oxy]methyl ester, dihydrochloride, [6R-[6a,7b(Z)]]- (9CI)
• (6R,7R)-7-[[(2E)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-3-methyl-8-oxo-,[[2-[(aminoacetyl)amino]benzoyl]oxy]methyl ester, dihydrochloride, [6R-[6a,7b
• 7beta-(2-(2-aminothiazol-4-yl)-2-methoxyiminoacetamido)-3-methyl-3-cephem-4-carboxylic acid glycylaminobenzoyloxymethyl ester
• 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-3-methyl-8-oxo-, (6R-(6alpha,7beta(Z)))-
• Ammcgab methyl ester
• MLS006010759
• NS00001481
• Q1083757
• SMR004701451
• AKOS025311434
• 90712-47-3
• SCHEMBL151099
• cefetamet
• GTPL12416

• Inchi： 1S/C14H15N5O5S2/c1-5-3-25-12-8(11(21)19(12)9(5)13(22)23)17-10(20)7(18-24-2)6-4-26-14(15)16-6/h4,8,12H,3H2,1-2H3,(H2,15,16)(H,17,20)(H,22,23)/b18-7+/t8-,12-/m1/s1
• InChI Key： MQLRYUCJDNBWMV-RWFJUVPESA-N
• SMILES： S1CC(C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N/OC)=O)=O

Computed Properties

• Exact Mass: 397.05146
• Monoisotopic Mass: 397.05146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: nothing
• Topological Polar Surface Area: 201

Experimental Properties

• Density: 1.83
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.82